Cas no 83677-18-3 ((3E)-4-(3,5-di-tert-butyl-4-hydroxyphenyl)-3-methylbut-3-en-2-one)

• Product name: (3E)-4-(3,5-di-tert-butyl-4-hydroxyphenyl)-3-methylbut-3-en-2-one
• CAS No: 83677-18-3
• MF: C₁₉H₂₈O₂
• MW: 288.42442
• CID: 1812172
• PubChem ID: 6448190

(3E)-4-(3,5-di-tert-butyl-4-hydroxyphenyl)-3-methylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• (3E)-4-(3,5-di-tert-butyl-4-hydroxyphenyl)-3-methylbut-3-en-2-one
• 4-(3,5-Bis(1,1-dimethylethyl)-4-hydroxyphenyl)-3-methyl-3-buten-2-one
• SCHEMBL11097037
• 83677-18-3
• beta-Acetyl-beta-methyl-3,5-di-tert-butyl-4-hydroxystyrene
• 3-Buten-2-one, 4-(3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl)-3-methyl-

• Inchi： InChI=1S/C19H28O2/c1-12(13(2)20)9-14-10-15(18(3,4)5)17(21)16(11-14)19(6,7)8/h9-11,21H,1-8H3/b12-9+
• InChI Key： XVJKSGJGHGOBSI-FMIVXFBMSA-N
• SMILES： CC(=CC1=CC(=C(C(=C1)C(C)(C)C)O)C(C)(C)C)C(=O)C

Computed Properties

• Exact Mass: 288.208930132g/mol
• Monoisotopic Mass: 288.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 37.3Ų